Cas no 1376298-90-6 (3-bromo-5-(propan-2-yloxy)aniline hydrochloride)

• Product Name: 3-bromo-5-(propan-2-yloxy)aniline hydrochloride
• CAS No: 1376298-90-6
• MF: C₉H₁₃BrClNO
• MW: 266.56262087822
• CID: 5169630
• PubChem ID: 71755392
• Update Time: 2025-10-29

3-bromo-5-(propan-2-yloxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-bromo-5-(1-methylethoxy)-, hydrochloride (1:1)
• 3-bromo-5-(propan-2-yloxy)aniline hydrochloride

• Inchi： 1S/C9H12BrNO.ClH/c1-6(2)12-9-4-7(10)3-8(11)5-9;/h3-6H,11H2,1-2H3;1H
• InChI Key： OFCVPHCAUKIVHD-UHFFFAOYSA-N
• SMILES： O(C1C=C(N)C=C(Br)C=1)C(C)C.Cl

Additional information on 3-bromo-5-(propan-2-yloxy)aniline hydrochloride

Introduction to 3-bromo-5-(propan-2-yloxy)aniline hydrochloride (CAS No. 1376298-90-6)

3-bromo-5-(propan-2-yloxy)aniline hydrochloride, identified by the CAS number 1376298-90-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aniline derivatives, characterized by its bromine substituent at the 3-position and an isopropoxy group at the 5-position of the benzene ring. The hydrochloride salt form enhances its solubility in aqueous systems, making it a versatile intermediate in drug development and molecular research.

The structural features of 3-bromo-5-(propan-2-yloxy)aniline hydrochloride make it a valuable building block for synthesizing more complex molecules. The presence of both bromine and isopropoxy groups provides multiple reactive sites for further functionalization, enabling chemists to tailor its properties for specific applications. In recent years, this compound has garnered attention due to its potential role in the development of novel therapeutic agents.

One of the most compelling aspects of 3-bromo-5-(propan-2-yloxy)aniline hydrochloride is its utility in medicinal chemistry. Researchers have explored its derivatives as candidates for treating various diseases, including cancer, neurological disorders, and infectious diseases. The bromine atom, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many bioactive compounds.

Recent studies have highlighted the importance of aniline derivatives in drug discovery. For instance, modifications at the aromatic ring can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. The isopropoxy group in 3-bromo-5-(propan-2-yloxy)aniline hydrochloride may contribute to metabolic stability and bioavailability, making it an attractive scaffold for drug design. Additionally, the hydrochloride salt form ensures consistent purity and reactivity, which are critical for high-throughput screening and industrial applications.

In the context of modern pharmaceutical research, 3-bromo-5-(propan-2-yloxy)aniline hydrochloride has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural versatility of 3-bromo-5-(propan-2-yloxy)aniline hydrochloride allows for the creation of such tailored inhibitors.

The compound's role in material science is also noteworthy. Aniline derivatives are widely used in the production of polymers, dyes, and electronic materials due to their ability to form stable conjugated systems. The bromine substituent in 3-bromo-5-(propan-2-yloxy)aniline hydrochloride can be used to introduce additional functional groups or to modify existing ones, facilitating the development of advanced materials with unique properties.

From a synthetic chemistry perspective, 3-bromo-5-(propan-2-yloxy)aniline hydrochloride serves as a key intermediate in multi-step syntheses. Its reactivity allows for efficient construction of complex molecular frameworks through sequential transformations. For example, it can be used to generate biaryl compounds via cross-coupling reactions, which are then further modified to achieve desired biological activity. This modular approach underscores its importance in streamlining synthetic routes and reducing time-to-market for new drugs.

The pharmacological potential of 3-bromo-5-(propan-2-yloxy)aniline hydrochloride has been further explored through computational modeling and experimental validation. Virtual screening techniques have been employed to identify promising derivatives based on their predicted binding affinity to target proteins. Subsequent experimental synthesis and characterization have confirmed the validity of these predictions, reinforcing the compound's significance as a lead molecule.

In conclusion, 3-bromo-5-(propan-2-yloxy)aniline hydrochloride (CAS No. 1376298-90-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative therapeutic agents and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.